Cas no 2098105-82-7 (2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid)

• Product Name: 2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid
• CAS No: 2098105-82-7
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5728774
• PubChem ID: 122239456
• Update Time: 2025-10-31

2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• F1967-8898
• AKOS040812481
• 2098105-82-7
• 2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid
• 1(6H)-Pyridazineacetic acid, 3-(2-methyl-1H-imidazol-1-yl)-6-oxo-

• Inchi： 1S/C10H10N4O3/c1-7-11-4-5-13(7)8-2-3-9(15)14(12-8)6-10(16)17/h2-5H,6H2,1H3,(H,16,17)
• InChI Key： ZUWDQRALNDSPGM-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1CC(=O)O)N1C=CN=C1C

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 532.8±52.0 °C(Predicted)
• pka: 3.60±0.10(Predicted)

Additional information on 2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid

Introduction to 2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid (CAS No. 2098105-82-7)

2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid, identified by its CAS number 2098105-82-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a pyridazine core conjugated with an acetic acid moiety, making it a versatile scaffold for drug discovery and development. The presence of a 2-methyl-1H-imidazole substituent at the 3-position of the pyridazine ring introduces unique electronic and steric properties, which are critical for its biological activity and potential therapeutic applications.

The structure of this compound suggests a rich chemical space for interaction with biological targets. The pyridazine ring is known for its role in various bioactive molecules, often participating in hydrogen bonding and hydrophobic interactions with proteins and enzymes. The acetic acid side chain provides a carboxylate group, which can engage in ionic interactions or act as a proton donor/acceptor, further modulating its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of such compounds with high precision. Studies indicate that the 2-methyl-1H-imidazole moiety may interact with specific residues in target proteins, influencing the compound's affinity and selectivity. This has opened new avenues for designing derivatives with enhanced potency and reduced off-target effects.

The synthesis of 2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluation. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have been employed to streamline the process and improve scalability.

In the realm of drug discovery, this compound has garnered attention due to its potential role as an intermediate in the synthesis of more complex pharmacophores. The pyridazine-pyrimidine hybrid scaffold is a common motif in medicinal chemistry, often associated with activities against inflammatory diseases, infectious agents, and cancer. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors, making them promising candidates for further investigation.

The CAS number 2098105-82-7 serves as a unique identifier for this chemical entity, facilitating accurate documentation and retrieval in scientific databases. Researchers rely on such identifiers to ensure consistency in their publications and to avoid confusion with structurally similar compounds. The systematic naming convention adheres to the rules set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring global standardization.

One of the key challenges in evaluating the biological potential of 2-[3-(2-methyl-1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid is determining its solubility and bioavailability. These properties are critical factors in drug development, as they influence how well a compound can be absorbed, distributed, metabolized, and excreted by the body. Techniques such as solubility assays and computational simulations are employed to predict these characteristics before experimental validation.

Recent research has highlighted the importance of structure-based drug design in optimizing lead compounds like this one. High-resolution crystal structures of target proteins have provided insights into how small molecules interact at the atomic level. By integrating these structural insights with pharmacophore modeling, chemists can design analogs that improve binding affinity while minimizing toxicity.

The acetic acid moiety in this compound also presents opportunities for further functionalization. For instance, introducing amide or ester groups could alter its metabolic stability or bioavailability. Such modifications are often explored during hit-to Lead optimization campaigns to enhance pharmacokinetic profiles.

Another area of interest is the exploration of this compound's role in modulating inflammatory pathways. Pyridazine derivatives have been reported to exhibit anti-inflammatory activities by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). While more extensive studies are needed to confirm these effects for CAS No. 2098105-82-7, preliminary data suggest promising prospects.

The synthesis and characterization of this compound also involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about its molecular structure, purity, and conformational dynamics. Such data are indispensable for understanding its reactivity and biological interactions.

In conclusion,2-[3-(2-methyl-1H-imidazol-1-yi)-6-oxyo-l , 6 - dihydropyridazin - l - yl]acetic acid (CAS No . 2098105 - 82 - 7) represents a fascinating molecule with potential applications across multiple therapeutic areas . Its unique structural features , coupled with recent advances in computational biology , make it an attractive candidate for further exploration . As research continues , it is likely that new insights into its pharmacological properties will emerge , paving the way for novel therapeutic interventions . p >